Cas no 1248156-17-3 (methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate
• CAS No: 1248156-17-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6474603
• PubChem ID: 61922759
• Update Time: 2025-05-21

methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate
• AKOS011196684
• 1248156-17-3
• EN300-1140394

• Inchi： 1S/C11H19N3O2/c1-4-12-11(2,10(15)16-3)6-9-14-8-5-7-13-14/h5,7-8,12H,4,6,9H2,1-3H3
• InChI Key： AEGRKOHZAOHATI-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CCN1C=CC=N1)NCC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate

Introduction to Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate (CAS No. 1248156-17-3)

Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate, with the CAS number 1248156-17-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject for further investigation and development.

The structure of Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate features a butanoate backbone substituted with an ethylamino group, a methyl group, and a 1H-pyrazole ring. This unique arrangement of functional groups suggests potential interactions with biological targets, which has prompted extensive research into its pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The pyrazole moiety, in particular, is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the pyrazole ring in Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate may contribute to its potential as a lead compound in drug discovery.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. Researchers have been exploring various modifications to the core structure to enhance its biological activity and selectivity. For instance, studies have shown that substituents on the pyrazole ring can significantly influence the compound's interactions with biological targets. This flexibility makes Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate an attractive candidate for further optimization.

The ethylamino group in the molecule is another key feature that warrants attention. This group can participate in hydrogen bonding and other forms of interaction with biological targets, potentially enhancing the compound's binding affinity. Additionally, the methyl group provides steric bulk, which can influence the compound's solubility and metabolic stability. These factors collectively contribute to the compound's potential as a pharmacological agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. In the case of Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate, computational studies have suggested potential activity against various disease-related targets. These findings have spurred interest in conducting further experimental investigations.

In vitro studies have begun to uncover the biological profile of Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate. Initial results indicate that this compound exhibits notable activity against certain enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing anti-inflammatory agents based on heterocyclic scaffolds. The compound's ability to modulate these pathways may make it a valuable tool for treating inflammatory diseases.

Furthermore, research has also explored the potential anticancer properties of this compound. Preclinical studies have shown that derivatives of pyrazole-containing compounds can inhibit the growth of cancer cells by interfering with key signaling pathways. While more research is needed to fully understand the mechanisms of action, these findings suggest that Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate could be developed into an effective anticancer therapeutic.

The synthesis of this compound has also been optimized to ensure high yield and purity. Modern synthetic techniques have allowed chemists to produce complex molecules with greater precision and efficiency. This has enabled researchers to explore more derivatives and analogs of Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate, further expanding its potential applications.

The future prospects for this compound are promising. As research continues, new insights into its biological activity and mechanisms of action are expected to emerge. These findings will guide efforts to develop novel therapeutic agents based on this scaffold. Additionally, collaborations between chemists and biologists will be crucial in translating laboratory discoveries into clinical applications.

In conclusion, Methyl 2-(ethylamino)-2-methyl-4-(1H-pyrazol-1-yl)butanoate (CAS No. 1248156-17-3) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further investigation and development. As our understanding of its properties grows, so too does its potential to contribute to the discovery of new treatments for various diseases.